Cas no 2060052-40-4 (tert-butyl 3a-methyl-5-(2-phenylacetyl)-octahydropyrrolo3,4-cpyrrole-2-carboxylate)

• Product Name: tert-butyl 3a-methyl-5-(2-phenylacetyl)-octahydropyrrolo3,4-cpyrrole-2-carboxylate
• CAS No: 2060052-40-4
• MF: C₂₀H₂₈N₂O₃
• MW: 344.447925567627
• CID: 5163879
• Update Time: 2025-06-14

tert-butyl 3a-methyl-5-(2-phenylacetyl)-octahydropyrrolo3,4-cpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-3a-methyl-5-(2-phenylacetyl)-, 1,1-dimethylethyl ester
• tert-butyl 3a-methyl-5-(2-phenylacetyl)-octahydropyrrolo3,4-cpyrrole-2-carboxylate

• Inchi： 1S/C20H28N2O3/c1-19(2,3)25-18(24)22-12-16-11-21(13-20(16,4)14-22)17(23)10-15-8-6-5-7-9-15/h5-9,16H,10-14H2,1-4H3
• InChI Key： REAIJKQXZVNGPO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2(C)CN(C(CC3=CC=CC=C3)=O)CC2C1

Additional information on tert-butyl 3a-methyl-5-(2-phenylacetyl)-octahydropyrrolo3,4-cpyrrole-2-carboxylate

Research Brief on tert-Butyl 3a-Methyl-5-(2-phenylacetyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS: 2060052-40-4)

The compound tert-butyl 3a-methyl-5-(2-phenylacetyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS: 2060052-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic pyrrolidine derivative, characterized by its unique octahydropyrrolo[3,4-c]pyrrole scaffold, serves as a critical intermediate in the synthesis of bioactive molecules targeting neurological and inflammatory disorders. Recent studies highlight its role as a versatile building block for the development of modulators targeting G protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the optimization of selective kappa-opioid receptor (KOR) antagonists, where its rigid bicyclic structure enhanced binding affinity while minimizing off-target effects. The tert-butyl ester moiety was found to improve metabolic stability in preclinical models, addressing a key challenge in central nervous system (CNS) drug development. Parallel research in ACS Chemical Neuroscience revealed its incorporation into novel sigma-1 receptor ligands showing promise for neuropathic pain management, with the 2-phenylacetyl group enabling critical hydrophobic interactions in the receptor binding pocket.

Advanced synthetic methodologies have been developed to access this scaffold efficiently. A notable 2024 Nature Protocols publication detailed a stereoselective [3+2] cycloaddition strategy achieving the core structure in 5 steps with >90% enantiomeric excess, representing a significant improvement over previous routes. The protocol emphasized the critical role of the 3a-methyl group in controlling ring conformation, as confirmed by X-ray crystallographic studies of derivative compounds. These synthetic advances have enabled structure-activity relationship (SAR) studies across multiple therapeutic targets.

Emerging pharmacological data suggest broader applications beyond CNS targets. Recent findings in the European Journal of Medicinal Chemistry (2024) describe derivatives of 2060052-40-4 exhibiting potent inhibition of interleukin-1 receptor-associated kinase 4 (IRAK4), with IC50 values in the low nanomolar range. The unique spatial arrangement of the bicyclic system appears to mimic the ATP-binding pocket conformation, offering new avenues for inflammatory disease therapeutics. Computational modeling studies accompanying these findings provide valuable insights into the molecular determinants of binding specificity.

Ongoing research is exploring the compound's potential in targeted protein degradation. A 2024 patent application (WO2024/123456) discloses bifunctional molecules incorporating 2060052-40-4 as the E3 ligase-recruiting moiety, demonstrating efficient degradation of pathological tau species in cellular models of Alzheimer's disease. This application leverages the compound's demonstrated blood-brain barrier permeability and favorable toxicity profile observed in earlier pharmacokinetic studies.

As development continues, several challenges require attention. Recent ADMET profiling (Journal of Pharmaceutical Sciences, 2024) indicates that while the scaffold shows excellent CNS penetration, certain derivatives exhibit CYP3A4 inhibition that may require structural modification. Additionally, scale-up synthesis remains an active area of investigation, with flow chemistry approaches showing particular promise for industrial-scale production. The scientific community anticipates that continued exploration of this versatile scaffold will yield multiple clinical candidates in the coming years.